50-Carboxycyanocobalamin

• CAS No.: 26264-28-8
• Product Name: 50-Carboxycyanocobalamin
• Molecular Formula: C63H87CoN13O15P
• Molecular Weight: 1356.35
• IUPAC Name: cobalt(3+);[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 1-[3-[(4Z,9Z,14Z)-2,13,18-tris(2-amino-2-oxoethyl)-12,17-bis(3-amino-3-oxopropyl)-7-(2-carboxyethyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl phosphate;cyanide
• Standard InChI: InChI=1S/C62H89N12O15P.CN.Co/c1-29-20-39-40(21-30(29)2)74(28-69-39)57-52(84)53(41(27-75)87-57)89-90(85,86)88-31(3)26-68-48(81)18-19-59(8)37(22-45(65)78)56-62(11)61(10,25-47(67)80)36(13-16-44(64)77)51(73-62)33(5)55-60(9,24-46(66)79)34(12-15-43(63)76)38(70-55)23-42-58(6,7)35(14-17-49(82)83)50(71-42)32(4)54(59)72-56;1-2;/h20-21,23,28,31,34-37,41,52-53,56-57,75,84H,12-19,22,24-27H2,1-11H3,(H14,63,64,65,66,67,68,70,71,72,73,76,77,78,79,80,81,82,83,85,86);;/q;-1;+3/p-2
• SMILES: CC1=CC2=C(C=C1C)N(C=N2)C3C(C(C(O3)CO)OP(=O)([O-])OC(C)CNC(=O)CCC4(C(C5C6(C(C(C(=N6)C(=C7C(C(C(=N7)C=C8C(C(C(=N8)C(=C4[N-]5)C)CCC(=O)O)(C)C)CCC(=O)N)(C)CC(=O)N)C)CCC(=O)N)(C)CC(=O)N)C)CC(=O)N)C)O.[C-]#N.[Co+3]
• Appearance: Crystalline
• Description: Vitamin B12 Monocarboxylic Acid is an impurity of Vitamin B12 which is a water-soluble vitamin with a key role in the normal functioning of the brain and nervous system, and for the formation of blood.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Vitamin B12 e-Monocarboxylic Acid; Co-​(cyano-​κC)​-​cobinic acid-​abcdg-​pentamide dihydrogen phosphate (ester)​, inner salt, 3'-​ester with (5,​6-​dimethyl-​1-​α-​D-​ribofuranosyl-​1H-​benzimidazole-​κN3); Cobinic acid-abcdg-pentamide, cyanide hydroxide
• PubChem Compound: 138375980
• Last Modified: Nov 11 2021